![molecular formula C14H18ClN3O B267817 N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine](/img/structure/B267817.png)
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine, also known as Cmpd S, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine S has been studied for its potential therapeutic applications in various fields of research. In oncology, this compound S has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, this compound S has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound S has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for chronic pain and inflammatory disorders.
Mechanism of Action
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine S exerts its therapeutic effects through its ability to modulate various molecular targets in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. By inhibiting HDACs, this compound S can promote the expression of genes that are involved in apoptosis and inhibit the expression of genes that promote cell proliferation. This compound S has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound S has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound S can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound S has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for chronic pain and inflammatory disorders. In vivo studies have demonstrated that this compound S can improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine S in lab experiments is its ability to modulate multiple molecular targets, making it a versatile tool for studying various biological processes. However, one limitation of using this compound S is its relatively low potency compared to other compounds that target the same molecular pathways. This may require higher concentrations of this compound S to achieve the desired effects, which could lead to non-specific effects or toxicity.
Future Directions
There are several potential future directions for research on N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine S. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to investigate the mechanisms by which this compound S exerts its neuroprotective effects and to determine its efficacy in animal models and clinical trials. Another potential future direction is the development of more potent analogs of this compound S that could be used in therapeutic applications. Finally, further studies are needed to investigate the safety and toxicity of this compound S in humans.
Synthesis Methods
N-(5-chloro-2-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine S can be synthesized through a multi-step process involving the reaction of 5-chloro-2-methoxybenzyl chloride with 1H-imidazole-1-carboxaldehyde, followed by the addition of 3-(aminopropyl)amine. The resulting product is then purified through column chromatography to obtain this compound S in its pure form.
properties
Molecular Formula |
C14H18ClN3O |
---|---|
Molecular Weight |
279.76 g/mol |
IUPAC Name |
N-[(5-chloro-2-methoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine |
InChI |
InChI=1S/C14H18ClN3O/c1-19-14-4-3-13(15)9-12(14)10-16-5-2-7-18-8-6-17-11-18/h3-4,6,8-9,11,16H,2,5,7,10H2,1H3 |
InChI Key |
VNFNYGIFQYBDFH-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Cl)CNCCCN2C=CN=C2 |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)CNCCCN2C=CN=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.